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Introduction

Trichlamide, a benzamide fungicide, is utilized for the control of various fungal diseases in
agricultural applications. The monitoring of its residues in environmental and biological matrices
Is crucial for ensuring food safety and assessing environmental impact. Gas chromatography
(GC) coupled with mass spectrometry (MS) or other sensitive detectors offers a robust and
reliable method for the quantitative analysis of Trichlamide residues. These application notes
provide a comprehensive overview of the analytical methodology, including sample preparation,
GC conditions, and method validation parameters.

Quantitative Data Summary

The following tables summarize the quantitative data for the gas chromatographic analysis of
Trichlamide residues. This data is essential for method validation and ensuring the accuracy

and reliability of analytical results.
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Table 1: Method Performance Characteristics for Trichlamide Analysis by GC-MS/MS

Parameter

Typical Value

Notes

Linearity Range

0.01 - 1.0 pg/mL

The relationship between
concentration and instrument
response is linear within this

range.

Correlation Coefficient (r2)

>0.99

Indicates a strong linear

relationship.

Limit of Detection (LOD)

0.01 pg/kg

The lowest concentration of
analyte that can be reliably
detected.[1][2]

Limit of Quantitation (LOQ) 0.04 pg/kg

The lowest concentration of
analyte that can be
quantitatively determined with
acceptable precision and

accuracy.[1]

Table 2: Recovery and Precision Data for Trichlamide in Various Matrices

Fortification Level

Average Recovery Relative Standard

Matrix (ngl/kg) (%) Deviation (RSDr %)
Fruit 10 95.2 5.8
Vegetable 10 100.5 3.1
Soil 50 92.8 6.5
Water 1 98.7 4.2

Note: Recovery and precision values are representative and may vary depending on the

specific matrix and laboratory conditions. The values presented are based on typical

performance for pesticide residue analysis.[3]
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Experimental Protocols

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis in a variety of matrices.

Materials:

Homogenized sample (e.g., fruit, vegetable, soil)

» Acetonitrile (ACN)

e Magnesium sulfate (anhydrous)

e Sodium chloride (NaCl)

» Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)
e Centrifuge tubes (50 mL and 15 mL)

e Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at = 3000 rcf for 5 minutes.
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» Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing the d-
SPE sorbents (e.g., 150 mg PSA and 900 mg MgSOa).

e Vortex for 30 seconds.
o Centrifuge at = 3000 rcf for 5 minutes.

e The supernatant is ready for GC analysis. An internal standard may be added prior to
injection.

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Conditions

Instrumentation:
e Gas chromatograph equipped with a tandem mass spectrometer (GC-MS/MS)

GC Conditions:

Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 pm film thickness

Inlet Temperature: 250 °C

Injection Volume: 1-2 uL (splitless mode)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

o Initial temperature: 70 °C, hold for 2 minutes

o Ramp to 150 °C at 25 °C/min

o Ramp to 200 °C at 3 °C/min

o Ramp to 280 °C at 8 °C/min, hold for 10 minutes

MS/MS Conditions:
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lonization Mode: Electron lonization (EI)

lon Source Temperature: 230 °C

Transfer Line Temperature: 280 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for Trichlamide:

o Quantifier: To be determined based on the mass spectrum of Trichlamide.

o Qualifier: To be determined based on the mass spectrum of Trichlamide.

Visualizations
Experimental Workflow
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Sample Preparation (QUEChERS) GC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Gas
Chromatography Analysis of Trichlamide Residues]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1200943/docs#application-notes-and-
protocols-for-gas-chromatography-analysis-of-trichlamide-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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